N-(2-fluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C19H21FN2O3/c20-17-4-2-1-3-16(17)12-22-19(23)15-5-8-21-18(11-15)25-13-14-6-9-24-10-7-14/h1-5,8,11,14H,6-7,9-10,12-13H2,(H,22,23)
• InChI Key: PDYGBZOYMAWFDS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=CC(=C2)C(=O)NCC3=CC=CC=C3F
• Molecular Formula: C19H21FN2O3
• Molecular Weight: 344.4 g/mol

Description

N-(2-fluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide, also known as FMP-NH2, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Directed Assembly of Copper(II)-Carboxylates

Isonicotinamide, a component related to the chemical structure of interest, has been utilized in synthesizing Cu(II) complexes, demonstrating its role in forming inorganic–organic hybrid materials with supramolecular motifs. These complexes exhibit infinite 1-D chains, showcasing the potential of isonicotinamide in supramolecular chemistry and materials science (Aakeröy et al., 2003).

Antiviral Research

In antiviral research, analogues of flutimide, which bears resemblance to the target molecule through the presence of fluorobenzyl groups, have shown to selectively inhibit cap-dependent endonuclease activity of influenza virus A, highlighting a path for developing therapeutic agents against influenza infections (Singh & Tomassini, 2001).

Supramolecular Chemistry

Research on the structural landscape of benzoic acid and isonicotinamide cocrystals, including fluorobenzoic acids, reveals insights into acid-pyridine heterosynthon as a molecular module. This work contributes to understanding the supramolecular assembly and potential applications in crystal engineering and design (Dubey & Desiraju, 2014).

Enzyme Inhibition Studies

Isonicotinohydrazones, structurally related to the molecule of interest, have been synthesized and tested against ecto-5′-nucleotidase and alkaline phosphatase enzymes, which are implicated in various diseases including vascular calcifications and cancers. These compounds showed significant inhibitory activity, suggesting potential therapeutic applications (Channar et al., 2017).

Protective Group Chemistry

The development of new protecting groups for alcohols, such as the 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group, illustrates the versatility of fluorobenzyl derivatives in synthetic organic chemistry. These groups offer stability under oxidizing conditions and are useful in the synthesis of complex molecules (Crich, Li, & Shirai, 2009).